3-(2-chloro-6-fluorophenyl)-5-methyl-N-propyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-5-methyl-N-propyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H14ClFN2O2/c1-3-7-17-14(19)11-8(2)20-18-13(11)12-9(15)5-4-6-10(12)16/h4-6H,3,7H2,1-2H3,(H,17,19)
• InChI Key: GEEUZZCYKGEPCM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)F)C
• Molecular Formula: C14H14ClFN2O2
• Molecular Weight: 296.72 g/mol

Description

3-(2-chloro-6-fluorophenyl)-5-methyl-N-propyl-4-isoxazolecarboxamide is a chemical compound that belongs to the isoxazolecarboxamide family. It is commonly referred to as CLP or CLP-1. This chemical compound is widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

CLP-1 has potential applications in various scientific research fields. It has been found to be effective in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has also been found to be effective in the treatment of cancer and inflammation.

Mechanism of Action

The mechanism of action of CLP-1 is not fully understood. However, it has been found to act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a type of glutamate receptor that is involved in synaptic plasticity and memory function. By blocking the NMDA receptor, CLP-1 may help to reduce the symptoms of neurological disorders.
Biochemical and Physiological Effects:
CLP-1 has been found to have several biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF) and reduce the levels of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). BDNF is a protein that is involved in the growth and survival of neurons. IL-1β and TNF-α are cytokines that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

CLP-1 has several advantages for lab experiments. It is a highly specific and potent NMDA receptor antagonist. It is also relatively easy to synthesize and has a long half-life. However, CLP-1 also has some limitations. It is not water-soluble, which makes it difficult to administer in vivo. It also has poor bioavailability and may require the use of a delivery system to be effective.

Future Directions

There are several future directions for the research on CLP-1. One direction is to investigate its potential applications in the treatment of other neurological disorders such as multiple sclerosis and Huntington's disease. Another direction is to investigate its potential applications in the treatment of pain and addiction. Additionally, the development of more water-soluble and bioavailable forms of CLP-1 may help to improve its effectiveness in vivo.
Conclusion:
In conclusion, CLP-1 is a chemical compound that has potential applications in various scientific research fields. Its unique properties and potential applications make it a valuable tool for researchers investigating neurological disorders, cancer, and inflammation. Further research is needed to fully understand its mechanism of action and to develop more effective forms of CLP-1.